tert-butyl N-[(3S,4S)-4-(4-fluorophenyl)piperidin-3-yl]carbamate

• IUPAC Name: tert-butyl N-[(3S,4S)-4-(4-fluorophenyl)piperidin-3-yl]carbamate
• InChI: InChI=1S/C16H23FN2O2/c1-16(2,3)21-15(20)19-14-10-18-9-8-13(14)11-4-6-12(17)7-5-11/h4-7,13-14,18H,8-10H2,1-3H3,(H,19,20)/t13-,14+/m0/s1
• InChI Key: JIGWOQRYVVMPAI-UONOGXRCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CNCCC1C2=CC=C(C=C2)F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CNCC[C@H]1C2=CC=C(C=C2)F
• Molecular Formula: C16H23FN2O2
• Molecular Weight: 294.36 g/mol

Description

Tert-butyl N-[(3S,4S)-4-(4-fluorophenyl)piperidin-3-yl]carbamate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Process : Tert-butyl piperidine derivatives, such as tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, are synthesized through condensation reactions involving various chemical processes, including the use of carbamimide and 3-fluorobenzoic acid. These synthesis methods provide a deep understanding of the chemical characteristics and potential applications of tert-butyl piperidine derivatives (Sanjeevarayappa et al., 2015).

• Crystal Structure Analysis : The crystal structure of these compounds, including the tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate, is analyzed using single crystal X-ray diffraction data. This analysis provides insights into the molecular geometry and potential interactions that may be relevant in various applications (Gumireddy et al., 2021).

Biological Evaluation

• Biological Activity Studies : Compounds like tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate have been evaluated for biological activities such as antibacterial and anthelmintic properties. These studies are crucial for understanding the potential therapeutic uses of tert-butyl piperidine derivatives (Sanjeevarayappa et al., 2015).

Medicinal Chemistry and Drug Development

• Role in Drug Synthesis : Tert-butyl piperidine derivatives serve as key intermediates in the synthesis of biologically active compounds, such as crizotinib. Their synthesis and structural confirmation through methods like MS and NMR spectrometry are vital for drug development processes (Kong et al., 2016).